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Compound of Interest

Compound Name: Oxaloglutarate

Cat. No.: B1219020 Get Quote

This guide provides crucial safety, handling, and disposal procedures for Oxaloglutarate and

its common derivatives (e.g., 2-Oxoglutaric acid, alpha-Ketoglutaric acid) to ensure the safety

of researchers, scientists, and drug development professionals. The following protocols are

designed to minimize risk and establish a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Oxaloglutarate and its related compounds can pose risks, with specific hazards varying by the

exact form (acid, salt, ester). For instance, 2-Oxoglutaric acid is known to cause serious eye

damage, while Diethyl 3-oxoglutarate is a combustible liquid.[1][2] Therefore, a conservative

approach to PPE is essential.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Oxaloglutarate
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Body Part PPE Item
Standard/Specificat
ion

Purpose

Eyes/Face
Safety Goggles &

Face Shield
ANSI Z87.1 / EN 166

Protects against

chemical splashes

and potential

projectiles. A face

shield must be worn

over goggles.[2][3]

Hands
Chemical-Resistant

Gloves
ASTM F739

Prevents skin contact.

Disposable nitrile or

neoprene gloves are

recommended.

Gloves must be

inspected before use

and changed regularly

or immediately upon

contamination.[2][3]

Body Laboratory Coat ---

Protects skin and

personal clothing from

contamination. Should

be buttoned and fit

properly.[3]

Feet Closed-Toe Shoes ---

Protects feet from

spills and falling

objects. Perforated

shoes or sandals are

not permitted.[3][4]
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Respiratory
NIOSH-Approved

Respirator
NIOSH / EN 149

Required only when

there is a risk of

generating dust or

aerosols that cannot

be controlled by

engineering methods

(e.g., fume hood).[1]

[2][5]

Step-by-Step Operational Procedures
Adherence to a strict operational workflow is critical for safety. The following steps outline the

process from receiving the chemical to its final disposal.

Step 1: Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate

PPE during inspection.

Storage Location: Store in a cool, dry, and well-ventilated area.[1] Keep containers tightly

closed.

Segregation: Store away from incompatible materials such as strong bases or reducing

agents.[6] For combustible forms like Diethyl 3-oxoglutarate, keep away from heat, sparks,

and open flames.[1]

Step 2: Engineering Controls and Preparation

Primary Control: All handling of solid Oxaloglutarate or procedures that could generate

aerosols should be conducted in a certified chemical fume hood to minimize inhalation

exposure.[2]

Safety Equipment: Ensure an emergency eyewash station and safety shower are readily

accessible and have been recently tested.

Area Preparation: Designate a specific area for handling Oxaloglutarate. Cover the work

surface with absorbent, disposable bench paper.
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Step 3: Handling and Use

Donning PPE: Before handling, put on all required PPE as detailed in Table 1.

Dispensing: Avoid creating dust when handling solid forms.[2][6] Use appropriate tools (e.g.,

chemical spatula) for transfers.

Solution Preparation: When dissolving, add the solid to the solvent slowly to avoid splashing.

Hygiene: After handling, wash hands thoroughly with soap and water, even if gloves were

worn.[2][5] Remove and dispose of contaminated gloves properly.

Step 4: Spill Management

Minor Spills: For small spills, absorb the material with an inert, non-combustible absorbent

(e.g., sand, Chemizorb®).[1] Scoop the material into a suitable, labeled container for

hazardous waste disposal. Clean the affected area thoroughly.

Major Spills: Evacuate the area immediately. Alert your institution's Environmental Health

and Safety (EHS) department. Do not attempt to clean up a large spill without proper training

and equipment.

Disposal Plan
Improper disposal can pose risks to personnel and the environment.

Waste Identification: All materials contaminated with Oxaloglutarate, including excess

chemical, contaminated PPE, and spill cleanup materials, must be treated as chemical

waste.[7]

Containerization: Collect all waste in a clearly labeled, sealed, and compatible waste

container.[2][8] Do not mix with other waste streams unless explicitly permitted by your EHS

department.[8]

Disposal Protocol: The final disposal must be conducted through an approved hazardous

waste disposal facility.[1] Contact your institution's EHS office to arrange for pickup and

disposal according to local, state, and federal regulations.[9]
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Decontamination: Triple-rinse empty containers with a suitable solvent before disposal; the

rinsate must be collected as hazardous waste.[8]

Emergency and First-Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2][5]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area

with soap and plenty of water.[1][2] Seek medical attention if irritation develops.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, begin artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2]

Workflow Diagram
The following diagram illustrates the standard operational workflow for safely handling

Oxaloglutarate in a laboratory setting.
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Caption: Standard workflow for handling Oxaloglutarate, including emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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